1,2,4-Triazine-3,5(2H,4H)-dione, 6-phenyl-, 3-hydrazone

• CAS No.: 61788-14-5
• Molecular Formula: C9H9N5O
• Molecular Weight: 203.20 g/mol
• IUPAC Name: 3-hydrazinyl-6-phenyl-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C9H9N5O/c10-12-9-11-8(15)7(13-14-9)6-4-2-1-3-5-6/h1-5H,10H2,(H2,11,12,14,15)
• InChI Key: OBMZMCSQKQHSNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(NC2=O)NN

Description

1,2,4-Triazine-3,5(2H,4H)-dione, 6-phenyl-, 3-hydrazone is a useful research compound. Its molecular formula is C9H9N5O and its molecular weight is 203.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3-(methylthio)-6-phenyl-1,2,4-triazin-5(4H)-one (4.3 g) in isopropyl alcohol (40 mL) was added hydrazine (6.41 g, 0.200 mol). The reaction mixture was refluxed for 10 h. After cooling, the crystalline solid formed was filtered and washed with isopropyl alcohol. The crystalline solid was collected and dried in vacuo to afford the desired product. Analytical LCMS: (M+H)+=204.1.